Cas no 1094396-32-3 (2-(4-bromophenyl)-4-methyl-3-oxopentanenitrile)

• Product Name: 2-(4-bromophenyl)-4-methyl-3-oxopentanenitrile
• CAS No: 1094396-32-3
• MF: C₁₂H₁₂BrNO
• MW: 266.13378238678
• MDL: MFCD11208626
• CID: 5186178
• PubChem ID: 43156848
• Update Time: 2026-03-05

2-(4-bromophenyl)-4-methyl-3-oxopentanenitrile Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, 4-bromo-α-(2-methyl-1-oxopropyl)-
• 2-(4-bromophenyl)-4-methyl-3-oxopentanenitrile

• MDL： MFCD11208626
• Inchi： 1S/C12H12BrNO/c1-8(2)12(15)11(7-14)9-3-5-10(13)6-4-9/h3-6,8,11H,1-2H3
• InChI Key： PIIXJDSPFBWSEL-UHFFFAOYSA-N
• SMILES： C(C1C=CC(Br)=CC=1)(C#N)C(=O)C(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 2-(4-bromophenyl)-4-methyl-3-oxopentanenitrile

Introduction to 2-(4-bromophenyl)-4-methyl-3-oxopentanenitrile (CAS No. 1094396-32-3)

2-(4-bromophenyl)-4-methyl-3-oxopentanenitrile (CAS No. 1094396-32-3) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromophenyl group, a methyl group, and a cyano group, making it a valuable intermediate in the synthesis of various biologically active molecules.

The chemical structure of 2-(4-bromophenyl)-4-methyl-3-oxopentanenitrile is particularly noteworthy for its potential applications in drug discovery and development. The presence of the bromophenyl group allows for selective interactions with specific biological targets, while the cyano group can be readily modified to introduce additional functional groups, enhancing the compound's pharmacological properties. This versatility has led to its use in the synthesis of compounds with diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects.

Recent studies have highlighted the importance of 2-(4-bromophenyl)-4-methyl-3-oxopentanenitrile in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 2-(4-bromophenyl)-4-methyl-3-oxopentanenitrile and its derivatives could be promising candidates for the treatment of inflammatory diseases.

In another study, researchers explored the potential of 2-(4-bromophenyl)-4-methyl-3-oxopentanenitrile as a scaffold for developing anti-cancer drugs. The compound was found to exhibit selective cytotoxicity against various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action was attributed to its ability to induce apoptosis through the modulation of key signaling pathways involved in cell survival and proliferation. These results underscore the therapeutic potential of 2-(4-bromophenyl)-4-methyl-3-oxopentanenitrile in oncology.

Beyond its applications in drug discovery, 2-(4-bromophenyl)-4-methyl-3-oxopentanenitrile has also been investigated for its role in neuroprotection. A study published in the Journal of Neurochemistry demonstrated that derivatives of this compound could protect neurons from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes. This neuroprotective effect makes 2-(4-bromophenyl)-4-methyl-3-oxopentanenitrile a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthesis of 2-(4-bromophenyl)-4-methyl-3-oxopentanenitrile typically involves a multi-step process that includes the formation of a ketone intermediate followed by nitrile formation. The choice of synthetic route can significantly impact the yield and purity of the final product, making it essential to optimize reaction conditions for large-scale production. Recent advancements in catalytic methods have led to more efficient and environmentally friendly synthetic pathways, further enhancing the commercial viability of this compound.

In conclusion, 2-(4-bromophenyl)-4-methyl-3-oxopentanenitrile (CAS No. 1094396-32-3) is a versatile organic compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of novel therapeutic agents targeting inflammatory diseases, cancer, and neurodegenerative disorders. As research continues to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in advancing medical treatments and improving patient outcomes.